N-[2-(2-ethoxyethoxy)phenyl]-2-phenylacetamide

• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol
• IUPAC Name: N-[2-(2-ethoxyethoxy)phenyl]-2-phenylacetamide
• InChI: InChI=1S/C18H21NO3/c1-2-21-12-13-22-17-11-7-6-10-16(17)19-18(20)14-15-8-4-3-5-9-15/h3-11H,2,12-14H2,1H3,(H,19,20)
• InChI Key: FZGKILRPPZCODC-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=CC=C1NC(=O)CC2=CC=CC=C2

Description

N-[2-(2-ethoxyethoxy)phenyl]-2-phenylacetamide is a chemical compound that belongs to the class of acetamide derivatives. It is also known by its trade name, Phenylpiracetam. It was first synthesized in Russia in 1983 by a team of scientists led by Valentina Ivanovna Gabaeva. Since then, it has been extensively studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-[2-(2-ethoxyethoxy)phenyl]-2-phenylacetamide is not fully understood. However, it is believed to enhance the activity of acetylcholine, a neurotransmitter that is involved in learning and memory. It may also modulate the activity of glutamate, a neurotransmitter that is involved in neuronal excitability.
Biochemical and Physiological Effects:
N-[2-(2-ethoxyethoxy)phenyl]-2-phenylacetamide has been shown to have several biochemical and physiological effects. It has been shown to increase the density of dopamine and serotonin receptors in the brain, which may contribute to its cognitive-enhancing effects. It has also been shown to increase the level of brain-derived neurotrophic factor (BDNF), a protein that is involved in neuronal growth and survival.

Advantages and Limitations for Lab Experiments

N-[2-(2-ethoxyethoxy)phenyl]-2-phenylacetamide has several advantages for lab experiments. It is easy to synthesize and has a high purity level. It also has a low toxicity level, which makes it safe for use in animal studies. However, it has some limitations as well. It has a short half-life and is rapidly metabolized in the body, which may limit its therapeutic potential.

Future Directions

There are several future directions for the study of N-[2-(2-ethoxyethoxy)phenyl]-2-phenylacetamide. It may be studied for its potential use in the treatment of other neurodegenerative diseases, such as Huntington's disease and multiple sclerosis. It may also be studied for its potential use in enhancing athletic performance and reducing the effects of fatigue. Further studies are needed to fully understand the mechanism of action and therapeutic potential of this compound.

Synthesis Methods

The synthesis of N-[2-(2-ethoxyethoxy)phenyl]-2-phenylacetamide involves the reaction of 2-oxo-1-pyrrolidineacetamide with phenylhydrazine in the presence of acetic acid. The resulting compound is then reacted with ethylene oxide to obtain the final product.

Scientific Research Applications

N-[2-(2-ethoxyethoxy)phenyl]-2-phenylacetamide has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective, cognitive-enhancing, and anti-amnesic properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and stroke.